Cas no 5340-04-5 (1-propyltetrazol-5-amine)

1-Propyltetrazol-5-amine is a heterocyclic organic compound featuring a tetrazole ring substituted with an amine group at the 5-position and a propyl group at the 1-position. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical applications as a versatile intermediate. Its tetrazole moiety is known for metabolic stability and bioisosteric properties, often serving as a carboxylic acid surrogate in drug design. The propyl chain enhances lipophilicity, influencing solubility and binding affinity. The compound’s synthetic utility is further underscored by its compatibility with diverse coupling reactions, enabling the construction of complex molecular frameworks. Proper handling is advised due to potential sensitivity under reactive conditions.

1-propyltetrazol-5-amine structure

Product Name:1-propyltetrazol-5-amine

CAS No:5340-04-5

MF:C₄H₉N₅

MW:127.147759199142

MDL:MFCD04095530

CID:1582126

PubChem ID:329775244

Update Time:2025-10-22

1-propyltetrazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1-propyltetrazol-5-amine
- 1-Propyl-1H-tetrazol-5-yl amine
- AC1L592W
- 1-Propyl-1H-tetrazol-5-ylamin
- AC1Q4XJ4
- CTK1H4482
- STK513765
- NSC3612
- 1-propyl-1H-tetrazol-5-amine
- AKOS000284974
- 1-Propyl-1H-tetrazol-5-ylamine
- SCHEMBL15323890
- BS-38041
- DA-18673
- CHEMBL5190000
- 5340-04-5
- NSC-3612
- 1-propyl-1H-1,2,3,4-tetrazol-5-amine
- EN300-2956229
- 1-Propyl-1H-tetrazol-5-amine, AldrichCPR
- DTXSID00277699
- Z57446086
- tetrazole, 5-amino-1-n-propyl-
- AMY21322
- RUCUYFVAKOESSN-UHFFFAOYSA-N
- AT26607
- 1-PROPYL-1,2,3,4-TETRAZOL-5-AMINE
- MFCD04095530
- MDL： MFCD04095530
- Inchi： 1S/C4H9N5/c1-2-3-9-4(5)6-7-8-9/h2-3H2,1H3,(H2,5,6,8)
- InChI Key： RUCUYFVAKOESSN-UHFFFAOYSA-N
- SMILES： N1(C(N)=NN=N1)CCC

Computed Properties

Exact Mass: 127.08600
Monoisotopic Mass: 127.086
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 85
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 69.6Å²

Experimental Properties

Color/Form: NA
Density: 1.4±0.1 g/cm3
Boiling Point: 284.1±23.0 °C at 760 mmHg
Flash Point: 170.5±23.2 °C
Refractive Index: 1.67
PSA: 69.62000
LogP: 0.24650

1-propyltetrazol-5-amine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： H303+H313+H333
Hazardous Material Identification：
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

1-propyltetrazol-5-amine Pricemore >>

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abcr	AB216879-250 mg	1-Propyl-1H-tetrazol-5-amine; 95%	5340-04-5		250 mg	€231.70	2023-07-20
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